Cas no 894074-85-2 (ethyl 2-chloro-5-methyl-pyridine-3-carboxylate)

• Product Name: ethyl 2-chloro-5-methyl-pyridine-3-carboxylate
• CAS No: 894074-85-2
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD16610952
• CID: 1038714
• PubChem ID: 52911100
• Update Time: 2024-10-26

ethyl 2-chloro-5-methyl-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-methylnicotinate
• Ethyl 2-chloro-5-methylnicotite
• ethyl 2-chloro-5-methylpyridine-3-carboxylate
• OIYWVCXXWPZXRV-UHFFFAOYSA-N
• 4795AC
• AK100320
• ST24024857
• 2-Chloro-5-methyl-nicotinic acid ethyl ester
• 3-Pyridinecarboxylic acid, 2-chloro-5-methyl-, ethyl ester
• Ethyl 2-chloro-5-methyl-3-pyridinecarboxylate (ACI)
• 2-Chloro-5-methylpyridine-3-carboxylic acid Ethyl ester
• ethyl 2-chloro-5-methyl-pyridine-3-carboxylate
• 894074-85-2
• SCHEMBL3582809
• DB-108748
• AKOS016002474
• C77011
• MFCD16610952
• DS-3506
• DTXSID40680522
• Ethyl2-chloro-5-methylnicotinate

• MDL： MFCD16610952
• Inchi： 1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)5-11-8(7)10/h4-5H,3H2,1-2H3
• InChI Key： OIYWVCXXWPZXRV-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=NC=C(C)C=1)OCC

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.4

Experimental Properties

• PSA: 39.19000
• LogP: 2.22010